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Compound of Interest

Compound Name: MK-447

Cat. No.: B1215111 Get Quote

Application Notes and Protocols for MK-447
For Researchers, Scientists, and Drug Development Professionals

Introduction
MK-447, identified chemically as 2-(aminomethyl)-4-(1,1-dimethylethyl)-6-iodophenol, is a

phenolic compound recognized for its activity as a free radical scavenger and a nonsteroidal

anti-inflammatory agent.[1] Its mechanism of action involves the enhancement of prostaglandin

synthesis, specifically promoting the formation of the endoperoxide PGH2.[2][3] These

characteristics make MK-447 a compound of interest for research in inflammation and related

signaling pathways.

These application notes provide detailed protocols for the preparation of MK-447 stock

solutions for laboratory use, alongside a summary of its known biological activities and relevant

signaling pathways.
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Property Value Reference

Chemical Name
2-(aminomethyl)-4-(1,1-

dimethylethyl)-6-iodophenol
N/A

Alternative Name
2-aminomethyl-4-tert-butyl-6-

iodophenol
[1]

Molecular Formula C₁₁H₁₆INO [1]

Molecular Weight 305.16 g/mol [1]

Appearance Solid (form may vary) N/A

Melting Point 146-146.5 °C ChemicalBook

Solubility and Storage Recommendations
Quantitative solubility data for MK-447 in common laboratory solvents is not readily available.

Phenolic compounds, in general, exhibit good solubility in organic solvents. For initial

experiments, a small-scale solubility test is recommended.

Solvent General Recommendation
Storage of Stock Solution
(General Guidance)[4]

DMSO

Recommended as a primary

solvent for phenolic

compounds.

-80°C for up to 6 months;

-20°C for up to 1 month.

Ethanol Potentially a suitable solvent.
-80°C for up to 6 months;

-20°C for up to 1 month.

DMF Potentially a suitable solvent.
-80°C for up to 6 months;

-20°C for up to 1 month.

Note: The stability of MK-447 in solution has not been definitively reported. It is recommended

to prepare fresh solutions for critical experiments and to store stock solutions in small aliquots

to avoid repeated freeze-thaw cycles.
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Experimental Protocols
Protocol for Preparation of a 10 mM MK-447 Stock
Solution in DMSO
Materials:

MK-447 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Pre-weighing Preparation: Before opening, centrifuge the vial of MK-447 powder to ensure

any material adhering to the cap or sides is collected at the bottom.

Weighing: Carefully weigh out 1 mg of MK-447 powder on a calibrated analytical balance

and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Calculate the volume of DMSO required to achieve a 10 mM concentration.

Volume (µL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1000

Volume (µL) = (1 mg / 305.16 g/mol ) * 1000 = 3.277 µL

For practical pipetting, it is advisable to prepare a larger volume. For example, to prepare

100 µL of a 10 mM solution, weigh out 0.305 mg of MK-447 and add 100 µL of DMSO. To

prepare 1 mL, weigh out 3.05 mg and add 1 mL of DMSO.
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Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

MK-447 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may assist in dissolution if necessary.

Visually inspect the solution to ensure there are no undissolved particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C, protected from

light.
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Mechanism of MK-447 in Prostaglandin Synthesis
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Caption: MK-447 enhances prostaglandin synthesis.
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Workflow for MK-447 Stock Solution Preparation
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Caption: MK-447 stock solution preparation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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